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Compound of Interest

Compound Name: 7-Bromoisoquinolin-3-ol

Cat. No.: B1291703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 7-
Bromoisoquinolin-3-ol, a key intermediate in the synthesis of complex molecules for

pharmaceutical development. While specific experimental data for this compound is not

extensively available in public literature, this document outlines the methodologies for

determining these critical parameters, presents data for structurally similar compounds, and

offers a framework for its handling and storage.

Chemical and Physical Properties
7-Bromoisoquinolin-3-ol is a halogenated hydroxyisoquinoline that serves as a valuable

building block in medicinal chemistry. Its structure, featuring a bromine atom and a hydroxyl

group on the isoquinoline core, allows for diverse chemical modifications.
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Property Value Reference

IUPAC Name 7-bromoisoquinolin-3-ol [1]

CAS Number 662139-46-0 [1]

Molecular Formula C₉H₆BrNO [1]

Molecular Weight 224.06 g/mol [1]

Appearance
Off-white to pale yellow

crystalline powder
[1]

Solubility Profile
Quantitative solubility data for 7-Bromoisoquinolin-3-ol is not readily available in published

literature. However, based on the properties of structurally related compounds, a general

solubility profile can be inferred. For instance, 7-Bromo-3-methoxyisoquinoline is slightly

soluble in water but soluble in organic solvents like ethanol and DMSO.

Table 2.1: Predicted Solubility of 7-Bromoisoquinolin-3-ol

Solvent Predicted Solubility

Water Slightly Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Dimethylformamide (DMF) Soluble

Ethanol Soluble

Methanol Soluble

Acetonitrile Slightly Soluble

Chloroform Slightly Soluble

Experimental Protocol for Solubility Determination
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The following protocol outlines a standard method for determining the thermodynamic solubility

of 7-Bromoisoquinolin-3-ol.

Objective: To determine the equilibrium solubility of 7-Bromoisoquinolin-3-ol in various

solvents at a specified temperature.

Materials:

7-Bromoisoquinolin-3-ol

Selected solvents (e.g., water, DMSO, ethanol, PBS buffers of various pH)

Vials with screw caps

Shaking incubator or orbital shaker

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector

Analytical balance

Volumetric flasks and pipettes

Procedure:

Preparation of Stock Solution: Prepare a stock solution of 7-Bromoisoquinolin-3-ol of

known concentration in a suitable organic solvent (e.g., DMSO).

Sample Preparation: Add an excess amount of 7-Bromoisoquinolin-3-ol to a series of vials,

each containing a known volume of the test solvent.

Equilibration: Tightly cap the vials and place them in a shaking incubator set at a constant

temperature (e.g., 25°C or 37°C) for a predetermined period (e.g., 24-48 hours) to ensure

equilibrium is reached.
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Phase Separation: After equilibration, centrifuge the vials at high speed to pellet the

undissolved solid.

Sample Analysis: Carefully collect an aliquot of the supernatant, ensuring no solid particles

are transferred. Dilute the aliquot with a suitable solvent and analyze the concentration of 7-
Bromoisoquinolin-3-ol using a validated HPLC method.

Quantification: Determine the solubility by comparing the peak area of the sample to a

standard curve generated from the stock solution.

Diagram 2.1: Experimental Workflow for Solubility Determination
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Workflow for Solubility Determination
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Caption: Workflow for determining the thermodynamic solubility of a compound.
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Stability Profile
The stability of 7-Bromoisoquinolin-3-ol is a critical parameter for its use as a research

chemical and in drug development. Stability testing ensures that the compound maintains its

chemical integrity and purity under various environmental conditions.

Table 3.1: Predicted Stability of 7-Bromoisoquinolin-3-ol

Condition Predicted Stability

Solid State (Room Temperature, Protected from

Light)
Stable

Solution (DMSO, -20°C) Stable for several months

Aqueous Solution (Neutral pH) Moderate stability, potential for degradation

Acidic/Basic Conditions Potential for hydrolysis or other degradation

Exposure to Light Potential for photodegradation

Experimental Protocol for Stability Assessment
This protocol is based on the International Council for Harmonisation (ICH) guidelines for

stability testing of new drug substances.

Objective: To evaluate the stability of 7-Bromoisoquinolin-3-ol under various storage

conditions over time.

Materials:

7-Bromoisoquinolin-3-ol

Stability chambers with controlled temperature and humidity

Appropriate containers (e.g., amber glass vials)

HPLC system

Mass spectrometer (MS) for degradation product identification
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Forced degradation study reagents (e.g., HCl, NaOH, H₂O₂)

Procedure:

Sample Preparation: Accurately weigh and store 7-Bromoisoquinolin-3-ol in appropriate

containers under the specified storage conditions.

Storage Conditions (ICH Guidelines):

Long-term: 25°C ± 2°C / 60% RH ± 5% RH

Intermediate: 30°C ± 2°C / 65% RH ± 5% RH

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

Time Points: Pull samples at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36

months for long-term testing).

Analysis: At each time point, analyze the samples for:

Appearance: Visual inspection for any physical changes.

Assay: Quantification of the remaining 7-Bromoisoquinolin-3-ol using a stability-

indicating HPLC method.

Purity/Degradation Products: Detection and quantification of any impurities or degradation

products.

Forced Degradation Studies: To understand potential degradation pathways, subject the

compound to stress conditions:

Acidic Hydrolysis: Treat with HCl.

Basic Hydrolysis: Treat with NaOH.

Oxidation: Treat with H₂O₂.

Thermal Stress: Expose to high temperature.
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Photostability: Expose to light (ICH Q1B).

Data Evaluation: Analyze the data to determine the shelf-life and recommend appropriate

storage conditions.

Diagram 3.1: Experimental Workflow for Stability Testing
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Caption: Workflow for conducting stability testing according to ICH guidelines.

Signaling Pathways and Applications
7-Bromoisoquinolin-3-ol is primarily utilized as a synthetic intermediate in the development of

kinase inhibitors for the treatment of proliferative diseases like cancer.[1] Kinases are crucial

enzymes in cell signaling pathways that regulate cell growth, proliferation, and survival.

Dysregulation of kinase activity is a hallmark of many cancers.

Diagram 4.1: Role of 7-Bromoisoquinolin-3-ol in Kinase Inhibitor Synthesis
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Caption: Role of 7-Bromoisoquinolin-3-ol in synthesizing kinase inhibitors.

Conclusion
While specific experimental data on the solubility and stability of 7-Bromoisoquinolin-3-ol is
limited, this guide provides a robust framework for its characterization based on established
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scientific principles and regulatory guidelines. The provided experimental protocols can be

readily adapted to generate the necessary data for research and development purposes.

Understanding these properties is essential for the effective use of this versatile building block

in the synthesis of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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